
Enerisant In Vivo Administration Protocol for
Rodents: Application Notes and Detailed

Methodologies

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Enerisant

CAS No.: 1152747-82-4

Cat. No.: B607326

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the in vivo administration of Enerisant
(also known as TS-091) in rodent models. Enerisant is a potent and selective histamine H3

receptor antagonist/inverse agonist that has demonstrated potential for treating various

neurological and cognitive disorders.[1][2] These application notes include detailed protocols

for vehicle preparation, administration routes, and established behavioral assays to assess the

pharmacodynamic effects of Enerisant. All quantitative data from cited preclinical studies are

summarized for easy reference, and key signaling pathways and experimental workflows are

visualized using diagrams.

Introduction
Enerisant acts as a competitive antagonist and inverse agonist at the histamine H3 receptor, a

presynaptic autoreceptor that negatively regulates the synthesis and release of histamine and
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other neurotransmitters in the central nervous system.[1][3] By blocking this receptor,

Enerisant increases the levels of histamine, dopamine, and acetylcholine in brain regions

associated with wakefulness and cognition, such as the posterior hypothalamus and medial

prefrontal cortex.[1] Preclinical studies in rodents have shown its efficacy in promoting

wakefulness and improving cognitive performance. This document outlines the necessary

protocols to facilitate further research into the in vivo effects of Enerisant.

Data Presentation
Table 1: In Vitro and In Vivo Potency of Enerisant

Parameter Species Value Reference

IC50 (Human H3

Receptor)
Human 2.89 nM

IC50 (Rat H3

Receptor)
Rat 14.5 nM

ED50 (H3 Receptor

Occupancy)
Rat 0.78 mg/kg (p.o.)

Table 2: Pharmacokinetic Parameters of Enerisant in
Rodents

Species
Dose
(mg/kg)

Route
Cmax
(ng/mL)

Tmax
(h)

t1/2 (h)
AUC
(ng·h/m
L)

Referen
ce

Rat 10 p.o. ~350 ~1 ~1.6 ~1200

Mouse 10 p.o. ~1500 ~0.5 ~1.5 ~4000

Human 10 p.o. 113 ± 11 1.25
8.40 ±

0.52

1320 ±

120

Note: Data for rodents are estimated from graphical representations in the cited literature and

may be approximate. Human data is provided for comparison.
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Table 3: Effective Doses of Enerisant in Rodent
Behavioral Models

Behavioral
Outcome

Species
Dose Range
(mg/kg)

Administration
Route

Reference

Procognitive

Effects
Rat 0.03 - 0.3 p.o.

Wake-Promoting

Effects
Rat 3 - 10 p.o.

Attenuation of

Dipsogenia
Rat 0.3 - 1 p.o.

Increased

Histamine Levels
Rat 1 s.c.

Increased

Dopamine &

Acetylcholine

Rat 1 i.p.

Experimental Protocols
Vehicle Preparation for Oral Administration
A common vehicle for the oral administration of Enerisant in rodents is a suspension in 0.5%

methylcellulose in water.

Materials:

Enerisant hydrochloride

Methylcellulose (0.5%)

Sterile water for injection

Mortar and pestle

Stir plate and stir bar
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Volumetric flasks and graduated cylinders

Procedure:

Calculate the required amount of Enerisant and vehicle based on the desired final

concentration and the number of animals to be dosed.

Weigh the appropriate amount of Enerisant powder.

Levigate the Enerisant powder with a small amount of the 0.5% methylcellulose solution in a

mortar to form a smooth paste.

Gradually add the remaining volume of the 0.5% methylcellulose solution while continuously

stirring to ensure a homogenous suspension.

If necessary, use a magnetic stir plate to maintain the suspension during dosing.

Prepare the formulation fresh on the day of the experiment.

Another suggested vehicle formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% saline.

R-α-methylhistamine-Induced Dipsogenia Test
This assay is used to evaluate the in vivo antagonist activity of Enerisant at the histamine H3

receptor. The H3 receptor agonist, R-α-methylhistamine, induces a drinking behavior

(dipsogenia) in rats, which can be attenuated by an H3 receptor antagonist.

Materials:

Enerisant

R-α-methylhistamine dihydrochloride

Vehicle (e.g., 0.5% methylcellulose)

Saline (0.9% NaCl)

Individually housed rat cages with pre-weighed water bottles
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Oral gavage needles

Subcutaneous injection needles

Procedure:

House male rats individually and allow them to acclimate to the cages for at least 3 days.

On the day of the experiment, remove food and water from the cages.

Administer Enerisant or vehicle orally (p.o.) at the desired dose.

After a specific pretreatment time (e.g., 60 minutes), administer R-α-methylhistamine (e.g.,

10 mg/kg) subcutaneously (s.c.).

Immediately after the R-α-methylhistamine injection, return the pre-weighed water bottles to

the cages.

Measure the water consumption by weighing the water bottles at regular intervals (e.g., 30,

60, and 120 minutes) after the R-α-methylhistamine injection.

Calculate the total volume of water consumed per animal.

A significant reduction in water intake in the Enerisant-treated group compared to the

vehicle-treated group indicates H3 receptor antagonist activity.

Novel Object Recognition (NOR) Test
The NOR test assesses recognition memory in rodents. It is based on the innate tendency of

rodents to spend more time exploring a novel object than a familiar one.

Materials:

Open field arena (e.g., 50 cm x 50 cm x 50 cm)

Two sets of identical objects (e.g., plastic or glass objects of similar size but different shapes

and colors)

Video recording and tracking software
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70% ethanol for cleaning

Procedure:

Habituation: On day 1, allow each rat to freely explore the empty open field arena for 10

minutes.

Training (Familiarization): On day 2, place two identical objects (A and A) in opposite corners

of the arena. Place the rat in the center of the arena and allow it to explore the objects for a

set period (e.g., 5 minutes).

Testing: After a retention interval (e.g., 1 hour or 24 hours), replace one of the familiar

objects with a novel object (A and B). Place the rat back in the arena and record its

exploratory behavior for 5 minutes.

Data Analysis: Measure the time spent exploring each object (noldus, sniffing, or touching

with the nose). Calculate a discrimination index (DI) using the formula: DI = (Time exploring

novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates

better recognition memory.

Social Recognition Test
This test evaluates short-term social memory based on the tendency of adult rodents to

investigate unfamiliar juveniles more than familiar ones.

Materials:

Test cage (similar to the home cage)

Juvenile stimulus rats

Stopwatch or video recording software

Procedure:

Habituation: Acclimate the adult test rat to the testing cage for 30 minutes prior to the first

exposure.
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First Exposure (T1): Introduce a juvenile rat into the cage with the adult test rat and measure

the time the adult rat spends investigating the juvenile (e.g., sniffing, grooming) for a set

period (e.g., 4 minutes).

Inter-Trial Interval (ITI): Return both rats to their home cages for a specific ITI (e.g., 30 or 120

minutes).

Second Exposure (T2): Re-introduce the same juvenile rat (familiar) or a novel juvenile rat

into the test cage with the adult rat and again measure the investigation time for 4 minutes.

Data Analysis: A significant reduction in investigation time during T2 with the familiar juvenile

compared to T1 indicates social recognition memory. No significant reduction or a similar

investigation time with a novel juvenile demonstrates the ability to discriminate.

Visualization of Pathways and Workflows
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Caption: Enerisant blocks the inhibitory Histamine H3 receptor signaling pathway.

Experimental Workflow for In Vivo Rodent Studies
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Caption: General experimental workflow for Enerisant in vivo studies in rodents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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